![molecular formula C18H17FN2O5S B6500793 N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-3-fluorobenzene-1-sulfonamide CAS No. 954609-19-9](/img/structure/B6500793.png)
N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-3-fluorobenzene-1-sulfonamide
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex and would require advanced computational methods or experimental techniques such as X-ray crystallography for a detailed analysis . The compound contains several functional groups including a benzodioxole, a pyrrolidinone, and a sulfonamide, which would contribute to its overall structure and properties.Scientific Research Applications
Designer Drug Research
- Synthesis : Eutylone can be synthesized through α-bromination of the precursor 1-(2H-1,3-benzodioxol-5-yl)butan-1-one, followed by reaction with N-ethylamine .
- Recreational Pharmacology : Eutylone exhibits stimulant and empathogenic effects, making it relevant for recreational use .
- Legal Status : Its legal status varies globally, but it has been identified as the most frequently encountered cathinone by the Drug Enforcement Administration in the United States .
Anticancer Research
- Indole Derivatives : Eutylone’s structural features may inspire anticancer drug design. Researchers have explored indoles (such as eutylone) against various cancer cell lines, including prostate, pancreatic, and acute lymphoblastic leukemia .
Medicinal Chemistry
- Amuvatinib Derivative : A specific eutylone derivative, N-(2H-1,3-benzodioxol-5-yl)-4-{thieno[3,2-d]pyrimidin-4-yl}piperazine-1-carboxamide, has shown efficacy in tumor cells experiencing glucose starvation .
Organic Synthesis
- Quinoline Derivatives : Eutylone can serve as a building block in the synthesis of quinoline derivatives. For example, N-(4-acetylphenyl)quinoline-3-carboxamide can be prepared using eutylone as a precursor .
Crystallography and Spectroscopy
Future Directions
The compound “N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-3-fluorobenzene-1-sulfonamide” could potentially be of interest in the field of medicinal chemistry, given the biological activity of similar compounds . Future research could involve the synthesis of this compound and testing of its biological activity. Further studies could also investigate its mechanism of action and potential applications in the treatment of diseases.
properties
IUPAC Name |
N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-fluorobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O5S/c19-13-2-1-3-15(7-13)27(23,24)20-9-12-6-18(22)21(10-12)14-4-5-16-17(8-14)26-11-25-16/h1-5,7-8,12,20H,6,9-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPOZLABXUPYYOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC3=C(C=C2)OCO3)CNS(=O)(=O)C4=CC=CC(=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-fluorobenzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-2-(2-fluorophenoxy)acetamide](/img/structure/B6500725.png)
![N-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)cyclohexanecarboxamide](/img/structure/B6500732.png)
![2-cyclohexyl-N-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)acetamide](/img/structure/B6500739.png)
![2-cyclopentyl-N-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)acetamide](/img/structure/B6500745.png)
![N-{2-butyl-3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-9-yl}-4-oxo-4H-chromene-2-carboxamide](/img/structure/B6500749.png)
![N-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)furan-2-carboxamide](/img/structure/B6500753.png)
![1-[4-(difluoromethoxy)phenyl]-3-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]thiourea](/img/structure/B6500772.png)
![N-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-3,4-dimethoxybenzene-1-sulfonamide](/img/structure/B6500784.png)
![1-(2H-1,3-benzodioxol-5-yl)-3-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}urea](/img/structure/B6500797.png)
![3-tert-butyl-1-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}urea](/img/structure/B6500809.png)
![3-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-1-[2-(trifluoromethyl)phenyl]urea](/img/structure/B6500811.png)
![1-(2,3-dimethoxyphenyl)-3-{[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl}urea](/img/structure/B6500817.png)
![3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-fluorophenyl)urea](/img/structure/B6500818.png)
![2-({[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine](/img/structure/B6500820.png)